Cas no 651769-66-3 (Benzamide, N-(2-methoxyphenyl)-4-(1H-tetrazol-5-yl)-)

Benzamide, N-(2-methoxyphenyl)-4-(1H-tetrazol-5-yl)- structure
651769-66-3 structure
Product name:Benzamide, N-(2-methoxyphenyl)-4-(1H-tetrazol-5-yl)-
CAS No:651769-66-3
MF:C15H13N5O2
MW:295.296022176743
CID:403286
PubChem ID:23541019

Benzamide, N-(2-methoxyphenyl)-4-(1H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(2-methoxyphenyl)-4-(1H-tetrazol-5-yl)-
    • N-(2-methoxyphenyl)-4-(2H-tetrazol-5-yl)benzamide
    • AKOS034644744
    • 651769-66-3
    • Z87525471
    • DTXSID30634852
    • Inchi: InChI=1S/C15H13N5O2/c1-22-13-5-3-2-4-12(13)16-15(21)11-8-6-10(7-9-11)14-17-19-20-18-14/h2-9H,1H3,(H,16,21)(H,17,18,19,20)
    • InChI Key: CLFQEWRNXXJAPE-UHFFFAOYSA-N
    • SMILES: COC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)C3=NNN=N3

Computed Properties

  • Exact Mass: 295.10709
  • Monoisotopic Mass: 295.10692467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 92.8Ų

Experimental Properties

  • PSA: 92.79

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